Cas no 97-07-4 (1-Chloro-4-(methylsulfonyl)-2-nitrobenzene)

1-Chloro-4-(methylsulfonyl)-2-nitrobenzene structure
97-07-4 structure
Product Name:1-Chloro-4-(methylsulfonyl)-2-nitrobenzene
CAS No:97-07-4
MF:C7H6ClNO4S
MW:235.644839763641
MDL:MFCD00039754
CID:34890
PubChem ID:253659768
Update Time:2024-10-25

1-Chloro-4-(methylsulfonyl)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-4-(methylsulfonyl)-2-nitrobenzene
    • 2-Nitro-4-methylsulfonylchlorobenzene
    • 4-Chloro-3-nitrophenyl Methyl Sulfone
    • 2-CHLORO-5-METHYLSULFONYLNITROBENZENE
    • 1-chloro-4-methylsulfonyl-2-nitrobenzene
    • 1-Chloro-4-(methylsulphonyl)-2-nitrobenzene
    • 3-Nitro-4-chloro phenyl methyl sulfone
    • Benzene, 1-chloro-4-(methylsulfonyl)-2-nitro-
    • 1-Chloro-4-methanesulfonyl-2-nitro-benzene
    • 3-Nitro-4-chlorophenyl methyl sulfone
    • 1-chloro-4-methanesulfonyl-2-nitrobenzene
    • 2CL5F050J7
    • NSC25818
    • PubChem13526
    • 1-chlor
    • 1-Chloro-4-(methylsulfonyl)-2-nitrobenzene (ACI)
    • Sulfone, 4-chloro-3-nitrophenyl methyl (6CI, 7CI, 8CI)
    • 2-Chloro-5-(methylsulfonyl)-1-nitrobenzene
    • 4-(Methylsulfonyl)-2-nitrochlorobenzene
    • NSC 25818
    • EN300-01530
    • DTXSID7059147
    • MFCD00039754
    • Q27894519
    • AKOS000115071
    • DB-057662
    • ALBB-023149
    • STL356763
    • Sulfone, 4-chloro-3-nitrophenyl methyl (8CI)
    • DTXCID1049017
    • 2-chloro-5-methylsulphonylnitrobenzene
    • NSC-25818
    • 1-chloro-4-(methylsulfonyl)-2-nitro-benzen
    • A845679
    • Z56755841
    • CS-W010324
    • AC-4576
    • SCHEMBL1097803
    • W-100119
    • 97-07-4
    • 1-chloranyl-4-methylsulfonyl-2-nitro-benzene
    • AS-13446
    • SY047595
    • 4-chloro-3-nitrophenyl-methyl sulfone
    • (4-Chloro-3-nitrophenyl) methyl sulfone
    • Sulfone, 4-chloro-3-nitrophenyl methyl
    • EINECS 202-557-7
    • UNII-2CL5F050J7
    • C2759
    • NS00040508
    • 2-Chloro-5-(methylsulfonyl)nitrobenzene
    • MDL： MFCD00039754
    • Inchi： 1S/C7H6ClNO4S/c1-14(12,13)5-2-3-6(8)7(4-5)9(10)11/h2-4H,1H3
    • InChI Key： JAANTSGNTKWLFA-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(Cl)=CC=C(S(C)(=O)=O)C=1)=O

Computed Properties

  • Exact Mass: 234.97100
  • Monoisotopic Mass: 234.970606
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 88.3

Experimental Properties

  • Density: 1.52
  • Melting Point: 123.0 to 127.0 deg-C
  • Boiling Point: 414.2°C at 760 mmHg
  • Flash Point: 204.3°C
  • Refractive Index: 1.572
  • PSA: 88.34000
  • LogP: 3.25570

1-Chloro-4-(methylsulfonyl)-2-nitrobenzene Security Information

1-Chloro-4-(methylsulfonyl)-2-nitrobenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Chloro-4-(methylsulfonyl)-2-nitrobenzene Pricemore >>

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1-Chloro-4-(methylsulfonyl)-2-nitrobenzene Production Method

Production Method 1

97-07-4 97-07-4
Reaction Conditions
1.1 Reagents: Sodium chloride ,  Chlorosulfonic acid Solvents: 1,2-Dichloroethane ;  heated; 55 - 60 °C
1.2 Solvents: 1,2-Dichloroethane ;  20 min, 55 - 60 °C; 5 h, 55 - 60 °C
1.3 Reagents: Water ;  cooled
1.4 Reagents: Sodium bicarbonate ,  Sodium sulfite Solvents: Water ;  rt → 70 °C; 3 h, 70 °C; 70 °C → rt
1.5 Catalysts: p-Toluenesulfonic acid ;  8 h, reflux
Reference
Method for preparing 2-nitro-4-methylsulfonylbenzoic acid
, China, , ,

Production Method 2

97-07-4 97-07-4
Reaction Conditions
Reference
Substituted 1-sulfonylbenzimidazoles
, United States, , ,

Production Method 3

97-07-4 97-07-4
Reaction Conditions
Reference
Use of the SNAr reaction for transformation of halonitrobenzene derivatives into biologically active agrochemicals
Ejmocki, Zdzislaw, Prace Naukowe - Politechnika Warszawska, 1975, (1975),

Production Method 4

97-07-4 97-07-4
Reaction Conditions
Reference
Oxidation of aryl alkyl sulfoxides to aryl alkyl sulfones
, United States, , ,

Production Method 5

98-57-7 98-57-7
97-07-4 97-07-4
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  < 25 °C; 2 h, 25 °C
Reference
Simple preparation method of 2-(methylsulfonyl)-10H-phenothiazine
, China, , ,

Production Method 6

98-57-7 98-57-7
97-07-4 97-07-4
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  4 h, 30 °C; 2 h, 30 °C
Reference
A process for the preparation of 2-nitro-4-methylsulfonyl benzoic acid
, India, , ,

Production Method 7

98-57-7 98-57-7
97-07-4 97-07-4
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid
Reference
Method of preparation of 4-methylsulfonyl-2,6-dinitro-N,N-dipropylaniline (nitralin) and its analogs
Eckstein, Zygmunt; Ejmocki, Zdzislaw; Kaminski, Jerzy, Przemysl Chemiczny, 1979, 58(7), 359-62

Production Method 8

98-57-7 98-57-7
97-07-4 97-07-4
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  2 h, 80 °C
Reference
Synthesis and Structural Characterization of Novel Trihalo-sulfone Inhibitors of WNK1
Rodriguez, Melanie; Kannangara, Ashari; Chlebowicz, Julita ; Akella, Radha; He, Haixia; et al, ACS Medicinal Chemistry Letters, 2022, 13(10), 1678-1684

Production Method 9

97-07-4 97-07-4
Reaction Conditions
1.1 Reagents: Sodium chloride ,  Chlorosulfonic acid Solvents: 1,2-Dichloroethane ;  20 min, 55 - 60 °C; 5 h, 55 - 60 °C
1.2 Reagents: Sodium bicarbonate ,  Sodium sulfite ;  rt → 70 °C; 3 h, 70 °C; 70 °C → rt
1.3 Catalysts: p-Toluenesulfonic acid ;  8 h, reflux
Reference
Green preparation method of 2-nitro-4-methylsulfonyl benzoic acid
, China, , ,

Production Method 10

98-57-7 98-57-7
97-07-4 97-07-4
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Fuming nitric acid ;  20 °C; 40 min, 30 °C
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Preparation of 3-amino-4-(alkylamino)phenyl methyl sulfone
, China, , ,

Production Method 11

98-57-7 98-57-7
97-07-4 97-07-4
Reaction Conditions
1.1 Reagents: Potassium nitrate Catalysts: Sulfuric acid Solvents: Water ;  2 h, 90 °C
Reference
Synthesis, antioxidant activity, molecular docking and ADME studies of novel pyrrolebenzimidazole derivatives
Zengin Karadayi, Fikriye; Basaran, Rahman; Kisla, Mehmet Murat; Can Eke, Binay; Ates Alagoz, Zeynep, Turkish Journal of Chemistry, 2022, 46(3), 890-922

Production Method 12

98-57-7 98-57-7
97-07-4 97-07-4
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate Solvents: Water ;  rt → 80 °C; 2 h, 90 °C
Reference
Synthesis, molecular modeling, 3D-QSAR and biological evaluation studies of new benzimidazole derivatives as potential MAO-A and MAO-B inhibitors
Erol, Meryem ; Celik, Ismail ; Saglik, Begum Nurpelin; Karayel, Arzu; Mellado, Marco ; et al, Journal of Molecular Structure, 2022, 1265,

Production Method 13

98-57-7 98-57-7
97-07-4 97-07-4
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate ;  2 h, 50 °C
Reference
Design, synthesis, anticancer activity, molecular docking and ADME studies of novel methylsulfonyl indole-benzimidazoles in comparison with ethylsulfonyl counterparts
Karadayi, Fikriye Zengin; Yaman, Murat; Kisla, Mehmet Murat; Konu, Ozlen; Ates-Alagoz, Zeynep, New Journal of Chemistry, 2021, 45(20), 9010-9019

Production Method 14

97-07-4 97-07-4
Reaction Conditions
Reference
Sulfonamides
, Federal Republic of Germany, , ,

Production Method 15

97-07-4 97-07-4
Reaction Conditions
Reference
Influence of dimethylsulfoxide on reactivity of substituted 2-nitrochlorobenzenes and 3-nitro-4-chloroazobenzenes
Kavalek, Jaromir; Socha, Jaromir; Urbanek, J.; Vecera, Miroslav, Collection of Czechoslovak Chemical Communications, 1971, 36(1), 209-17

Production Method 16

97-07-4 97-07-4
Reaction Conditions
Reference
2-Trifluoromethylbenzimidazoles
, France, , ,

Production Method 17

97-07-4 97-07-4
Reaction Conditions
Reference
Reactions of aromatic nitro compounds. XXXI. Janovsky reaction with aromatic mononitro compounds
Kaminskii, A. Ya.; Gitis, S. S., Zhurnal Organicheskoi Khimii, 1968, 4(10), 1826-9

1-Chloro-4-(methylsulfonyl)-2-nitrobenzene Raw materials

1-Chloro-4-(methylsulfonyl)-2-nitrobenzene Preparation Products

1-Chloro-4-(methylsulfonyl)-2-nitrobenzene Related Literature

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